Magnetic response of hybrid ferromagnetic and antiferromagnetic core–shell nanostructures†

Nanoscale Pub Date: 2016-01-14 DOI: 10.1039/C5NR07946B

Abstract

The synthesis of FeTiO3–Ni(Ni80Fe20) core–shell nanostructures by a two-step method (sol–gel and DC electrodeposition) has been demonstrated. XRD analysis confirms the rhombohedral crystal structure of FeTiO3(FTO) with space group R[3 with combining macron]. Transmission electron microscopy clearly depicts better morphology of nanostructures with shell thicknesses of ∼25 nm. Room temperature magnetic measurements showed significant enhancement of magnetic anisotropy for the permalloy (Ni80Fe20)–FTO over Ni–FTO core–shell nanostructures. Low temperature magnetic measurements of permalloy–FeTiO3 core–shell structure indicated a strong exchange bias mechanism with magnetic coercivity below the antiferromagnetic Neel temperature (TN = 59 K). The exchange bias is attributed to the alignment of magnetic moments in the antiferromagnetic material at low temperature. Our scheme opens a path towards optimum automotive systems and wireless communications wherein broader bandwidths and smaller sizes are required.

Graphical abstract: Magnetic response of hybrid ferromagnetic and antiferromagnetic core–shell nanostructures
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